Cas no 916075-96-2 (2-(propan-2-yl)-1H-1,3-benzodiazole-4-carboxylic acid)
916075-96-2 structure
Product Name:2-(propan-2-yl)-1H-1,3-benzodiazole-4-carboxylic acid
CAS No:916075-96-2
MF:C11H12N2O2
MW:204.225182533264
CID:1121471
PubChem ID:58932987
Update Time:2025-08-05
2-(propan-2-yl)-1H-1,3-benzodiazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(1-methylethyl)-1H-Benzimidazole-7-carboxylic acid
- 2-(propan-2-yl)-1H-1,3-benzodiazole-4-carboxylic acid
- SB17992
- 2-isopropyl-1H-benzoimidazole-4-carboxylic acid
- Z1079087010
- 2-isopropyl-1H-benzo[d]imidazole-4-carboxylic acid
- 1H-Benzimidazole-7-carboxylic acid, 2-(1-methylethyl)-
- 2-(propan-2-yl)-1H-1,3-benzodiazole-4-carboxylicacid
- 916075-96-2
- RKFFMBLKMOKZJA-UHFFFAOYSA-N
- SCHEMBL18776137
- AKOS012330074
- 2-propan-2-yl-1H-benzimidazole-4-carboxylic acid
- EN300-398664
- SCHEMBL828410
- DB-098721
-
- Inchi: 1S/C11H12N2O2/c1-6(2)10-12-8-5-3-4-7(11(14)15)9(8)13-10/h3-6H,1-2H3,(H,12,13)(H,14,15)
- InChI Key: RKFFMBLKMOKZJA-UHFFFAOYSA-N
- SMILES: OC(C1=CC=CC2=C1N=C(C(C)C)N2)=O
Computed Properties
- Exact Mass: 204.089877630g/mol
- Monoisotopic Mass: 204.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 66Ų
2-(propan-2-yl)-1H-1,3-benzodiazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM389509-500mg |
2-(propan-2-yl)-1H-1,3-benzodiazole-4-carboxylic acid |
916075-96-2 | 95%+ | 500mg |
$458 | 2024-07-20 | |
| Chemenu | CM389509-1g |
2-(propan-2-yl)-1H-1,3-benzodiazole-4-carboxylic acid |
916075-96-2 | 95%+ | 1g |
$573 | 2024-07-20 | |
| Enamine | EN300-398664-0.05g |
2-(propan-2-yl)-1H-1,3-benzodiazole-4-carboxylic acid |
916075-96-2 | 95% | 0.05g |
$212.0 | 2023-11-13 | |
| Enamine | EN300-398664-0.1g |
2-(propan-2-yl)-1H-1,3-benzodiazole-4-carboxylic acid |
916075-96-2 | 95% | 0.1g |
$317.0 | 2023-11-13 | |
| Enamine | EN300-398664-0.25g |
2-(propan-2-yl)-1H-1,3-benzodiazole-4-carboxylic acid |
916075-96-2 | 95% | 0.25g |
$452.0 | 2023-11-13 | |
| Enamine | EN300-398664-0.5g |
2-(propan-2-yl)-1H-1,3-benzodiazole-4-carboxylic acid |
916075-96-2 | 95% | 0.5g |
$713.0 | 2023-11-13 | |
| Enamine | EN300-398664-1.0g |
2-(propan-2-yl)-1H-1,3-benzodiazole-4-carboxylic acid |
916075-96-2 | 95% | 1g |
$914.0 | 2023-05-26 | |
| Enamine | EN300-398664-2.5g |
2-(propan-2-yl)-1H-1,3-benzodiazole-4-carboxylic acid |
916075-96-2 | 95% | 2.5g |
$1791.0 | 2023-11-13 | |
| Enamine | EN300-398664-5.0g |
2-(propan-2-yl)-1H-1,3-benzodiazole-4-carboxylic acid |
916075-96-2 | 95% | 5g |
$2650.0 | 2023-05-26 | |
| Enamine | EN300-398664-10.0g |
2-(propan-2-yl)-1H-1,3-benzodiazole-4-carboxylic acid |
916075-96-2 | 95% | 10g |
$3929.0 | 2023-05-26 |
2-(propan-2-yl)-1H-1,3-benzodiazole-4-carboxylic acid Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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